2-(2-chlorophenoxy)-3-{(Z)-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C21H16ClN3O4S2
• Molecular Weight: 474.0 g/mol
• IUPAC Name: (5Z)-5-[[2-(2-chlorophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methoxyethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H16ClN3O4S2/c1-28-11-10-25-20(27)16(31-21(25)30)12-13-18(29-15-7-3-2-6-14(15)22)23-17-8-4-5-9-24(17)19(13)26/h2-9,12H,10-11H2,1H3/b16-12-
• InChI Key: DXNAAWKMBWLQRF-VBKFSLOCSA-N
• Isomeric SMILES: COCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4Cl)/SC1=S
• Canonical SMILES: COCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4Cl)SC1=S

Description

The compound 2-(2-chlorophenoxy)-3-{(Z)-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a structurally complex molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring. Key structural attributes include:

• A 2-chlorophenoxy group at position 2 of the pyrido-pyrimidinone scaffold, which may enhance lipophilicity and influence receptor binding .
• A (Z)-configured methylidene bridge linking the pyrido-pyrimidinone to the thiazolidinone moiety, critical for maintaining planar geometry and electronic conjugation .
• A 3-(2-methoxyethyl) substituent on the thiazolidinone ring, contributing to solubility and metabolic stability compared to alkyl or aryl analogs .

This compound belongs to a class of heterocyclic derivatives with demonstrated bioactivity, particularly in antimicrobial and anticancer contexts.

Comparison with Similar Compounds

Key Observations :

• Substituent Flexibility: The 2-chlorophenoxy group in the target compound improves antimicrobial potency compared to methoxyphenoxy analogs (e.g., MIC reduction from 16 µg/mL to under investigation) .
• Solubility : The 2-methoxyethyl group reduces LogP (2.8 vs. 3.5–4.1 in alkyl/aryl analogs), suggesting enhanced aqueous solubility .

Critical Research Findings

Substituent-Driven Bioactivity: Chlorophenoxy and methoxyethyl groups synergistically enhance target specificity toward bacterial topoisomerase IV .

Stability : The Z-configuration of the methylidene bridge prevents isomerization under physiological conditions, ensuring consistent pharmacokinetics .

Toxicity : Acute toxicity studies (LD50 > 500 mg/kg in rodents) suggest a safer profile than benzyl-substituted analogs (LD50: 250 mg/kg) .